Cas no 117696-83-0 (Benzenamine, 2,6-bis(1-methylethyl)-N-[(4-methylphenyl)methylene]-)

• Product Name: Benzenamine, 2,6-bis(1-methylethyl)-N-[(4-methylphenyl)methylene]-
• CAS No: 117696-83-0
• MF: C₂₀H₂₅N
• MW: 279.41920542717
• CID: 1207154
• PubChem ID: 1818694
• Update Time: 2025-04-20

Benzenamine, 2,6-bis(1-methylethyl)-N-[(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-bis(1-methylethyl)-N-[(4-methylphenyl)methylene]-
• N-[2,6-di(propan-2-yl)phenyl]-1-(4-methylphenyl)methanimine
• 117696-83-0
• AP-372/40993566
• N-(2,6-diisopropylphenyl)-N-(4-methylbenzylidene)amine
• DTXSID80365301

• Inchi： 1S/C20H25N/c1-14(2)18-7-6-8-19(15(3)4)20(18)21-13-17-11-9-16(5)10-12-17/h6-15H,1-5H3/b21-13+
• InChI Key： PMWCKOAENMVIPG-FYJGNVAPSA-N
• SMILES： N(=C/C1C=CC(C)=CC=1)\C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 279.19885
• Monoisotopic Mass: 279.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36